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Compound of Interest

Compound Name: 9-Angeloylretronecine N-oxide

Cat. No.: B1609405 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 9-
Angeloylretronecine N-oxide. As a member of the pyrrolizidine alkaloid N-oxide (PANO) class

of compounds, it should be handled with extreme caution due to the potential for significant

toxicity. Pyrrolizidine alkaloids (PAs) are known for their hepatotoxicity, and PANOs can be

converted to their toxic parent PAs within the body.[1][2]

Hazard Identification and Toxicity
While specific toxicological data for 9-Angeloylretronecine N-oxide is not readily available,

the broader class of 1,2-unsaturated pyrrolizidine alkaloids are recognized as potent

hepatotoxins and may act as genotoxic carcinogens in humans.[1][3] The N-oxide form, while

generally less toxic than the parent alkaloid, can be reduced back to the toxic form in the gut,

thereby posing a similar health risk upon ingestion.[1][2] The primary target organ for toxicity is

the liver, with chronic exposure potentially leading to serious health consequences.[1][3]

Toxicological Data Summary (General for Pyrrolizidine Alkaloids)
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Parameter Value Remarks

Acute Toxicity (Oral)
Data not available for 9-

Angeloylretronecine N-oxide.

Related PAs are known to be

toxic upon ingestion.

Carcinogenicity

1,2-unsaturated PAs are

considered genotoxic

carcinogens.[1][3]

Long-term exposure may

present an elevated risk of liver

cancer.[2]

Target Organs Liver, Lungs[1][2]
Hepatotoxicity is the most

common effect.[2]

Signs and Symptoms of

Exposure

Data not available for this

specific compound.

General effects of PA

poisoning can include

abdominal pain, nausea,

vomiting, and signs of liver

damage.

Personal Protective Equipment (PPE)
Strict adherence to Personal Protective Equipment (PPE) protocols is mandatory when

handling 9-Angeloylretronecine N-oxide in any form.

Required Personal Protective Equipment
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Body Part Required PPE Standard Purpose

Hands

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene).

ASTM F739

To prevent skin

contact and

absorption.

Body
Full-coverage

laboratory coat.
EN ISO 27065

To protect skin from

accidental spills.

Eyes

Safety goggles with

side shields or a face

shield.

ANSI Z87.1 / EN 166

To protect eyes from

splashes and airborne

particles.

Respiratory

A NIOSH-approved

respirator with an

appropriate cartridge

is necessary if there is

a risk of generating

dust or aerosols.

NIOSH To prevent inhalation.

Operational and Disposal Plans
A. Engineering Controls

All work with 9-Angeloylretronecine N-oxide should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

B. Handling and Storage

Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Have

all necessary equipment, including a chemical spill kit, readily available.

Weighing: If handling a solid form, weigh the compound in a tared, sealed container within

the fume hood.
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Dissolving: Add solvent to the solid within the fume hood. Keep the container capped or

sealed during agitation.

Storage: Store 9-Angeloylretronecine N-oxide in a tightly sealed, clearly labeled container.

The storage area should be cool, dry, well-ventilated, and secure, with access limited to

authorized personnel only.

C. Spill Management

In the event of a spill, evacuate the area and ensure it is well-ventilated before starting cleanup.

Only trained personnel equipped with the proper PPE should handle spills.

For Solid Spills:

Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully scoop the material into a designated hazardous waste container.

For Liquid Spills:

Absorb the spill with an inert material (e.g., vermiculite, sand).

Place the absorbent material into a designated hazardous waste container.

Decontamination:

Clean the spill area thoroughly with a suitable laboratory detergent and water.

For final decontamination, wipe the area with a 70% ethanol solution.

All materials used for cleanup (absorbent, paper towels, gloves, etc.) must be disposed of

as hazardous waste.

D. Disposal Plan

All waste containing 9-Angeloylretronecine N-oxide must be treated as hazardous waste.
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Liquid Waste: Collect all solutions containing the compound in a clearly labeled, leak-proof

hazardous waste container. Do not mix with other waste streams unless permitted by your

institution's environmental health and safety (EHS) office.

Solid Waste: Place contaminated solids (e.g., consumables, contaminated PPE) in a sealed,

properly labeled hazardous waste container.

Contaminated Sharps: Dispose of any contaminated needles, syringes, or other sharps in a

designated sharps container for hazardous waste.

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("9-Angeloylretronecine N-oxide"), and any other information

required by your institution.

Collection: Arrange for the collection and disposal of hazardous waste through your

institution's EHS office or a licensed hazardous waste disposal contractor. Do not dispose of

this chemical down the drain or in regular trash.

Experimental Workflow and Disposal Diagram
The following diagram outlines the safe handling workflow for 9-Angeloylretronecine N-oxide,

from receipt of the compound to the final disposal of waste.
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Caption: Workflow for the safe handling and disposal of 9-Angeloylretronecine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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